2-(4-methoxyphenyl)-6-phenyl-5H-[1,2,4]triazolo[5,1-b][1,3,5]thiadiazin-7-one
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Overview
Description
2-(4-methoxyphenyl)-6-phenyl-5H-[1,2,4]triazolo[5,1-b][1,3,5]thiadiazin-7-one is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-(4-methoxyphenyl)-6-phenyl-5H-[1,2,4]triazolo[5,1-b][1,3,5]thiadiazin-7-one is not fully understood. However, research has suggested that it may act by inhibiting specific enzymes or signaling pathways in cells, leading to the desired therapeutic or pesticidal effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects depending on the application. In medicine, it has been found to have anti-inflammatory, anti-cancer, and neuroprotective effects. In agriculture, it has been shown to have pesticidal activity against various pests. However, further research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-methoxyphenyl)-6-phenyl-5H-[1,2,4]triazolo[5,1-b][1,3,5]thiadiazin-7-one in lab experiments is its potential for various applications. However, one limitation is the lack of understanding of its mechanism of action and potential side effects.
Future Directions
There are various future directions for research on 2-(4-methoxyphenyl)-6-phenyl-5H-[1,2,4]triazolo[5,1-b][1,3,5]thiadiazin-7-one. One direction is to further investigate its potential therapeutic applications in medicine, including the treatment of cancer and neurological disorders. Another direction is to explore its potential as a building block for the synthesis of novel materials. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 2-(4-methoxyphenyl)-6-phenyl-5H-[1,2,4]triazolo[5,1-b][1,3,5]thiadiazin-7-one involves the reaction of 4-methoxybenzoyl hydrazine and phenyl isothiocyanate in the presence of triethylamine. The resulting product is then treated with acetic anhydride to obtain the final compound.
Scientific Research Applications
Research has shown that 2-(4-methoxyphenyl)-6-phenyl-5H-[1,2,4]triazolo[5,1-b][1,3,5]thiadiazin-7-one has potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders. In agriculture, it has been found to have pesticidal properties. In material science, this compound has been used as a building block for the synthesis of novel materials.
properties
Molecular Formula |
C17H14N4O2S |
---|---|
Molecular Weight |
338.4 g/mol |
IUPAC Name |
2-(4-methoxyphenyl)-6-phenyl-5H-[1,2,4]triazolo[5,1-b][1,3,5]thiadiazin-7-one |
InChI |
InChI=1S/C17H14N4O2S/c1-23-14-9-7-12(8-10-14)15-18-16-21(19-15)17(22)20(11-24-16)13-5-3-2-4-6-13/h2-10H,11H2,1H3 |
InChI Key |
QZJQLKVDXHTDCM-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C2=NN3C(=N2)SCN(C3=O)C4=CC=CC=C4 |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN3C(=N2)SCN(C3=O)C4=CC=CC=C4 |
Origin of Product |
United States |
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